Cas no 796098-78-7 (1-(2-Bromoethoxy)-2-chloro-4-methylbenzene)

• Product Name: 1-(2-Bromoethoxy)-2-chloro-4-methylbenzene
• CAS No: 796098-78-7
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 871006
• PubChem ID: 28065379
• Update Time: 2025-04-19

1-(2-Bromoethoxy)-2-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethoxy)-2-chloro-4-methylbenzene
• 1-(2-bromoethoxy)-2-chloro-4-methylbenzene(SALTDATA: FREE)
• 796098-78-7
• DTXSID90651060
• AKOS011965378
• SCHEMBL2005192
• 1-(2-bromo-ethoxy)-2-chloro-4-methyl-benzene
• CHEMBRDG-BB 5731243
• SHPHWNDJPSTHTL-UHFFFAOYSA-N

• MDL： MFCD02030839
• Inchi： 1S/C9H10BrClO/c1-7-2-3-9(8(11)6-7)12-5-4-10/h2-3,6H,4-5H2,1H3
• InChI Key： SHPHWNDJPSTHTL-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(C)=CC=1Cl

Computed Properties

• Exact Mass: 247.96000
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.42210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers